6-Hydroxyhexylformamide

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: N-(6-hydroxyhexyl)formamide
• InChI: InChI=1S/C7H15NO2/c9-6-4-2-1-3-5-8-7-10/h7,9H,1-6H2,(H,8,10)
• InChI Key: BOURYIZYJYQREC-UHFFFAOYSA-N
• Canonical SMILES: C(CCCO)CCNC=O

Description

6-Hydroxyhexylformamide is a useful research compound. Its molecular formula is C7H15NO2 and its molecular weight is 145.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

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The reaction was carried out in similar procedure to Example 71a using 1.50 g (12.8 mmol) of 6-amino-1-hexanol and 3 mL of ethyl formate to obtain 1.34 g (yield: 72%) of the title compound as a white solid.

Synthesis routes and methods III

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The 6-hydroxyhexyl isocyanide used in the preparation of isocyano copolymers in the following examples was synthesized as follows: To 214.4 g (2 moles) of 6-aminohexyl alcohol, which was stirred and heated to keep the material molten, was added dropwise 120.1 g (2 moles) of methyl formate. When the addition was completed, the mixture was stirred and heated at reflux for two hours. After removal of the methanol formed in vacuo, the residue was recrystallized from tetrahydrofuran to give 237.4 g of 6-hydroxyhexylformamide, m.p. 43.5°-45°.

Synthesis routes and methods IV

Procedure details

The 6-hydroxyhexyl isocyanide used in the preparation of the isocyano copolymer was synthesized as follows: To 214.4 g (2 moles) of 6-aminohexyl alcohol, which was stirred and heated to keep the material molten, was added dropwise 120.1 g (2 moles) of methyl formate. When the addition was completed, the mixture was stirred and heated at reflux for two hours. After removal of the methanol formed in vacuo, the residue was recrystallized from tetrahydrofuran to give 237.4 g of 6-hydroxyhexylformamide, m.p. 43.5°-45°.